Cas no 1182-68-9 (Menaquinone 5)

Menaquinone 5 Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaen-1-yl]-
• Menaquinone 5
• 2-Methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-icosapentenyl]-1,4-naphthalenedione
• 2-[(2E,6E,10E,14E,18E)-2,6,10,14,18-Icosapentaen-1-yl]-3-methyl-1 ,4-naphthoquinone
• Q27251438
• 1182-68-9
• 2-Methyl-3-((2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaen-1-yl)naphthalene-1,4-dione
• UNII-12V8PA4WCH
• menaquinone-5
• 1,4-NAPHTHALENEDIONE, 2-METHYL-3-((2E,6E,10E,14E)-3,7,11,15,19-PENTAMETHYL-2,6,10,14,18-EICOSAPENTAEN-1-YL)-
• Vitamin K2(25)
• menaquinone(5)
• EX-A5474
• Vitamin MK 5
• J39.473D
• CHEMBL4297659
• 12V8PA4WCH
• MK-5
• 1,4-Naphthalenedione, 2-methly-3-(3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaenyl)-, (all-E)-
• DB15381
• MENAQUINONE [WHO-DD]
• 2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaenyl]naphthalene-1,4-dione
• Menaguinone
• SCHEMBL10054543
• +Expand

• InChIKey： BUOSOONYKBSWHT-OKFLBLQPSA-N
• Inchi： InChI=1S/C31H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-27-26(2)30(32)28-24-21-22-25-29(28)31(27)33/h3-4,7-8,11-12,15-16,19-22,24-25H,5-6,9-10,13-14,17-18,23H2,1-2H3/b4-3+,8-7+,12-11+,16-15+,20-19+
• SMILES： C/C=C/CC/C=C/CC/C=C/CC/C=C/CC/C=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 442.28700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 442.28718
• Heavy Atom Count: 33
• Complexity: 788
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 18
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 8.69390
• PSA: 34.14000
• Refractive Index: 1.55
• Boiling Point: 574.3°C at 760 mmHg
• Flash Point: 209.5°C
• Density: 1.003